Cas no 1871489-41-6 (4-(prop-2-en-1-yl)(prop-2-yn-1-yl)aminopyridine-3-carboxylic acid)
4-(prop-2-en-1-yl)(prop-2-yn-1-yl)aminopyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(prop-2-en-1-yl)(prop-2-yn-1-yl)aminopyridine-3-carboxylic acid
- EN300-1448980
- 4-[(prop-2-en-1-yl)(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid
- 1871489-41-6
-
- Inchi: 1S/C12H12N2O2/c1-3-7-14(8-4-2)11-5-6-13-9-10(11)12(15)16/h1,4-6,9H,2,7-8H2,(H,15,16)
- InChI Key: UQWREPJKSQPLHX-UHFFFAOYSA-N
- SMILES: OC(C1C=NC=CC=1N(CC#C)CC=C)=O
Computed Properties
- Exact Mass: 216.089877630g/mol
- Monoisotopic Mass: 216.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 53.4Ų
4-(prop-2-en-1-yl)(prop-2-yn-1-yl)aminopyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1448980-1.0g |
4-[(prop-2-en-1-yl)(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid |
1871489-41-6 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1448980-50mg |
4-[(prop-2-en-1-yl)(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid |
1871489-41-6 | 50mg |
$647.0 | 2023-09-29 | ||
| Enamine | EN300-1448980-100mg |
4-[(prop-2-en-1-yl)(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid |
1871489-41-6 | 100mg |
$678.0 | 2023-09-29 | ||
| Enamine | EN300-1448980-250mg |
4-[(prop-2-en-1-yl)(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid |
1871489-41-6 | 250mg |
$708.0 | 2023-09-29 | ||
| Enamine | EN300-1448980-500mg |
4-[(prop-2-en-1-yl)(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid |
1871489-41-6 | 500mg |
$739.0 | 2023-09-29 | ||
| Enamine | EN300-1448980-1000mg |
4-[(prop-2-en-1-yl)(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid |
1871489-41-6 | 1000mg |
$770.0 | 2023-09-29 | ||
| Enamine | EN300-1448980-2500mg |
4-[(prop-2-en-1-yl)(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid |
1871489-41-6 | 2500mg |
$1509.0 | 2023-09-29 | ||
| Enamine | EN300-1448980-5000mg |
4-[(prop-2-en-1-yl)(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid |
1871489-41-6 | 5000mg |
$2235.0 | 2023-09-29 | ||
| Enamine | EN300-1448980-10000mg |
4-[(prop-2-en-1-yl)(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid |
1871489-41-6 | 10000mg |
$3315.0 | 2023-09-29 |
4-(prop-2-en-1-yl)(prop-2-yn-1-yl)aminopyridine-3-carboxylic acid Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 4-(prop-2-en-1-yl)(prop-2-yn-1-yl)aminopyridine-3-carboxylic acid
Comprehensive Analysis of 4-(prop-2-en-1-yl)(prop-2-yn-1-yl)aminopyridine-3-carboxylic acid (CAS No. 1871489-41-6)
4-(prop-2-en-1-yl)(prop-2-yn-1-yl)aminopyridine-3-carboxylic acid (CAS No. 1871489-41-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This compound belongs to the aminopyridine family, which is known for its diverse biological activities and applications in drug discovery. The presence of both prop-2-en-1-yl (allyl) and prop-2-yn-1-yl (propargyl) groups in its structure makes it a versatile intermediate for further chemical modifications, particularly in the synthesis of novel therapeutic agents.
In recent years, the demand for functionalized pyridine derivatives has surged, driven by their potential in targeting neurological disorders, inflammatory diseases, and cancer. Researchers are particularly interested in the carboxylic acid moiety of this compound, as it can be easily converted into esters, amides, or other derivatives to enhance bioavailability or modulate pharmacological properties. The compound's CAS No. 1871489-41-6 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry and drug design.
One of the most discussed topics in the context of 4-(prop-2-en-1-yl)(prop-2-yn-1-yl)aminopyridine-3-carboxylic acid is its potential role in kinase inhibition. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is associated with numerous diseases. The compound's pyridine core and substituents make it a promising scaffold for designing selective kinase inhibitors, a hot topic in precision medicine. This aligns with the increasing focus on personalized therapies and targeted drug delivery systems, which are among the top-searched terms in biomedical research.
Another area of interest is the compound's applicability in click chemistry, a modular approach to chemical synthesis that has revolutionized the field of bioconjugation. The prop-2-yn-1-yl group in the molecule allows for copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used reaction in bioorthogonal chemistry. This property makes CAS No. 1871489-41-6 a valuable building block for labeling biomolecules, developing proteomics tools, or creating drug-antibody conjugates—topics frequently explored in biotechnology forums.
From a synthetic perspective, the compound's stability and solubility profile are often discussed. Its carboxylic acid group provides opportunities for salt formation or esterification, improving its compatibility with various formulation strategies. This is particularly relevant for researchers investigating oral drug delivery or nanoparticle-based therapeutics, which are trending topics in pharmaceutical sciences. The compound's logP and pKa values are also critical parameters for ADME (Absorption, Distribution, Metabolism, and Excretion) studies, a key focus area in preclinical research.
Environmental and green chemistry considerations are increasingly influencing the use of such compounds. The allyl and propargyl groups in 4-(prop-2-en-1-yl)(prop-2-yn-1-yl)aminopyridine-3-carboxylic acid offer pathways for sustainable derivatization using catalytic methods or renewable reagents. This aligns with the global push toward eco-friendly synthesis, a topic dominating chemical industry discussions and search queries related to green solvents and waste reduction.
In summary, 4-(prop-2-en-1-yl)(prop-2-yn-1-yl)aminopyridine-3-carboxylic acid (CAS No. 1871489-41-6) is a multifaceted compound with broad applications in drug discovery, bioconjugation, and material science. Its structural versatility and alignment with cutting-edge research trends make it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in high-impact publications and patent filings, further solidifying its importance in modern chemistry.
1871489-41-6 (4-(prop-2-en-1-yl)(prop-2-yn-1-yl)aminopyridine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)